1-({1-[(2-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole

• IUPAC Name: 1-[[1-[(2-chlorophenyl)methyl]azetidin-3-yl]methyl]-4-methylpyrazole
• InChI: InChI=1S/C15H18ClN3/c1-12-6-17-19(7-12)10-13-8-18(9-13)11-14-4-2-3-5-15(14)16/h2-7,13H,8-11H2,1H3
• InChI Key: AZAPIZIVYRGMAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)CC3=CC=CC=C3Cl
• Molecular Formula: C15H18ClN3
• Molecular Weight: 275.77 g/mol

Description

The compound “1-({1-[(2-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole” is a complex organic molecule that contains several functional groups and structural features. It includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and an azetidine ring, which is a four-membered ring with one nitrogen atom. The compound also contains a chlorophenyl group, which is a benzene ring with a chlorine atom attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyrazole and azetidine rings could potentially allow for hydrogen bonding interactions. The chlorophenyl group is likely to contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The pyrazole and azetidine rings might be involved in various chemical reactions. For example, the pyrazole ring can participate in reactions such as electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar functional groups and the aromatic chlorophenyl group could affect properties such as solubility, melting point, and boiling point.

Scientific Research Applications

Antiviral Activity

Indole derivatives have exhibited promising antiviral properties. For instance:

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Antitubercular Activity

Pyrazole-bearing compounds, including those with indole moieties, have shown efficacy against tuberculosis:

• Hydrazine-coupled pyrazoles exhibit antitubercular activity. .

Antileishmanial and Antimalarial Activities

Indole derivatives have also been investigated for their effects against parasitic diseases:

• Hydrazine-coupled pyrazoles may hold promise as antileishmanial agents. .

Future Directions

The study of pyrazole derivatives is a vibrant field due to their wide range of biological activities. Future research could explore the synthesis of new derivatives, investigate their biological activities, and elucidate their mechanisms of action.